Cas no 52944-54-4 (1H-Pyrazole, 4-nitro-1-(4-nitrophenyl)-)

• Product Name: 1H-Pyrazole, 4-nitro-1-(4-nitrophenyl)-
• CAS No: 52944-54-4
• MF: C₉H₆N₄O₄
• MW: 234.168341159821
• CID: 358419
• PubChem ID: 3006249
• Update Time: 2025-04-19

1H-Pyrazole, 4-nitro-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-nitro-1-(4-nitrophenyl)-
• 4-nitro-1-(4-nitrophenyl)pyrazole
• 1-(4-Nitrophenyl)-4-nitropyrazole
• DTXSID10388301
• 52944-54-4
• 4-Nitro-1-(4-nitrophenyl)-1H-pyrazole

• MDL： MFCD00956385
• Inchi： 1S/C9H6N4O4/c14-12(15)8-3-1-7(2-4-8)11-6-9(5-10-11)13(16)17/h1-6H
• InChI Key： FUCHUFPDHFDJEN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C=1)C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 234.03898
• Monoisotopic Mass: 234.03890469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 104.1